Cas no 1807052-39-6 (1-(2-Bromo-6-ethoxyphenyl)-2-chloropropan-1-one)

• Product Name: 1-(2-Bromo-6-ethoxyphenyl)-2-chloropropan-1-one
• CAS No: 1807052-39-6
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4978538
• Update Time: 2025-10-05

1-(2-Bromo-6-ethoxyphenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-ethoxyphenyl)-2-chloropropan-1-one

• Inchi： 1S/C11H12BrClO2/c1-3-15-9-6-4-5-8(12)10(9)11(14)7(2)13/h4-7H,3H2,1-2H3
• InChI Key： UPTNUQPCOMACEC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(C(C)Cl)=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 1-(2-Bromo-6-ethoxyphenyl)-2-chloropropan-1-one

Comprehensive Overview of 1-(2-Bromo-6-ethoxyphenyl)-2-chloropropan-1-one (CAS No. 1807052-39-6)

1-(2-Bromo-6-ethoxyphenyl)-2-chloropropan-1-one (CAS No. 1807052-39-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This bromo-ethoxy substituted phenyl ketone derivative features a chloropropanone backbone, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The compound's molecular formula C11H12BrClO2 and molecular weight 291.57 g/mol reflect its balanced lipophilicity, a critical factor in bioavailability studies. Recent publications highlight its utility in developing novel heterocyclic compounds, with particular interest in its electrophilic reactivity at the carbonyl position. The 2-bromo-6-ethoxy substitution pattern offers steric and electronic effects that influence regioselectivity in subsequent reactions.

In synthetic chemistry applications, 1-(2-Bromo-6-ethoxyphenyl)-2-chloropropan-1-one serves as a precursor for chiral auxiliaries and asymmetric catalysts. Its α-chloroketone moiety enables diverse transformations including nucleophilic substitutions and reduction reactions. Current trends show growing demand for such halogenated building blocks in fragment-based drug design (FBDD) and combinatorial chemistry workflows.

Analytical characterization of CAS 1807052-39-6 typically involves HPLC purity analysis, NMR spectroscopy (particularly ¹³C and ¹H NMR), and mass spectrometry. The compound exhibits characteristic signals at δ 1.4-1.6 ppm (ethoxy methyl protons) and δ 4.5-5.0 ppm (methylene protons adjacent to chlorine). These spectral features assist researchers in quality control during multi-step syntheses.

From a regulatory perspective, proper handling of this organohalogen compound requires standard laboratory safety protocols. While not classified as hazardous under current GHS criteria, its reactive functional groups necessitate inert atmosphere storage conditions. The scientific community continues investigating its structure-activity relationships (SAR) for various biological targets.

Emerging applications include its use in developing photoactive compounds for materials science. The bromophenyl group enables Suzuki-Miyaura cross-coupling reactions to create extended π-conjugated systems. Such derivatives show promise in organic electronics and photocatalysis research—hot topics in sustainable chemistry discussions.

For purchasers seeking high-purity 1807052-39-6, technical specifications should include ≥98% HPLC purity with detailed residual solvent analysis. Storage recommendations typically suggest 2-8°C under nitrogen with desiccant to preserve the chloroketone functionality. Leading suppliers provide customized packaging from milligram to kilogram scales to support both discovery and process chemistry needs.

The compound's crystallographic properties have become a recent research focus, with studies examining polymorph formation in different solvent systems. Such investigations contribute to the broader understanding of halogen bonding interactions in crystal engineering—a trending topic in supramolecular chemistry publications.

In conclusion, 1-(2-Bromo-6-ethoxyphenyl)-2-chloropropan-1-one represents an important chemical building block with expanding applications across multiple disciplines. Its combination of halogen substituents and prochiral center offers synthetic flexibility that aligns with current demands for structurally diverse intermediates in medicinal chemistry and materials research.